Cas no 4560-41-2 (o-Nitrophenyl Benzyl Ether)

• Product Name: o-Nitrophenyl Benzyl Ether
• CAS No: 4560-41-2
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• MDL: MFCD00143680
• CID: 820998
• PubChem ID: 736266
• Update Time: 2025-05-21

o-Nitrophenyl Benzyl Ether Chemical and Physical Properties

Names and Identifiers

• o-Nitrophenyl Benzyl Ether
• 1-(benzyloxy)-2-nitrobenzene
• 1-Benzyloxy-2-nitrobenzene
• 1-Benzyloxy-2-nitro-benzene
• BENZYL 2-NITROPHENYL ETHER
• o-Nitrophenyl Benzyl
• 1-nitro-2-phenylmethoxybenzene
• DTXSID30352983
• 2-(Benzyloxy)nitrobenzene
• AKOS007930053
• 1-nitro-2-(phenylmethoxy)benzene
• BBL101568
• EN300-263356
• STL555364
• 2-benzyloxynitrobenzene
• 2-benzyloxy nitrobenzene
• 4560-41-2
• MFCD00143680
• DA-05714
• Benzyl 2-nitrophenyl ether, Selectophore(TM), >=99.0%
• Benzene, 1-nitro-2-(phenylmethoxy)-
• benzyl nitrophenyl ether
• SCHEMBL2305236
• ZYWSXGRMDPBISP-UHFFFAOYSA-N

• MDL： MFCD00143680
• Inchi： 1S/C13H11NO3/c15-14(16)12-8-4-5-9-13(12)17-10-11-6-2-1-3-7-11/h1-9H,10H2
• InChI Key： ZYWSXGRMDPBISP-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1[N+](=O)[O-])CC1C=CC=CC=1

Computed Properties

• Exact Mass: 229.07400
• Monoisotopic Mass: 229.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.225 g/mL at 20 °C(lit.)
• Boiling Point: 377.8±17.0 °C at 760 mmHg
• Flash Point: 170.6±22.9 °C
• Refractive Index: n20/D 1.598
• PSA: 55.05000
• LogP: 3.69700
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

o-Nitrophenyl Benzyl Ether Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： S23; S24/25
• FLUKA BRAND F CODES：9
• Hazardous Material Identification：
• HazardClass：IRRITANT-HARMFUL
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on o-Nitrophenyl Benzyl Ether

o-Nitrophenyl Benzyl Ether: A Comprehensive Overview

o-Nitrophenyl Benzyl Ether (CAS No. 4560-41-2) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a benzyl group with an o-nitrophenyl moiety. The benzyl ether functional group plays a pivotal role in its reactivity and versatility, making it a valuable intermediate in organic synthesis.

Recent advancements in synthetic chemistry have highlighted the importance of o-nitrophenyl benzyl ether as a key intermediate in the construction of complex molecules. Researchers have demonstrated its utility in the synthesis of bioactive compounds, such as kinase inhibitors and anticancer agents. For instance, a study published in the *Journal of Medicinal Chemistry* utilized o-nitrophenyl benzyl ether as a precursor in the development of novel tyrosine kinase inhibitors, showcasing its potential in drug discovery.

The synthesis of o-nitrophenyl benzyl ether involves a multi-step process that typically begins with the nitration of phenol derivatives. The nitration step is critical, as it introduces the nitro group at the ortho position relative to the hydroxyl group. Subsequent steps involve protection of the hydroxyl group as an ether and purification to obtain the final product. Recent optimizations in this synthesis pathway have focused on improving yield and reducing reaction time, leveraging green chemistry principles to minimize environmental impact.

In terms of chemical properties, o-nitrophenyl benzyl ether exhibits moderate solubility in organic solvents and is relatively stable under ambient conditions. Its electronic structure, influenced by the electron-withdrawing nitro group and electron-donating benzyl ether moiety, contributes to its reactivity in various reactions. For example, it has been employed as a nucleophile in SN2 reactions and as an electrophile in Michael addition reactions.

The application of o-nitrophenyl benzyl ether extends beyond traditional organic synthesis. In materials science, it has been explored as a precursor for the synthesis of advanced polymers and nanomaterials. A notable example is its use in the preparation of polymeric materials with tailored electronic properties for applications in optoelectronics. Researchers have reported enhanced charge transport properties in polymers synthesized using o-nitrophenyl benzyl ether, making it a promising candidate for next-generation electronic devices.

From an environmental perspective, understanding the fate and behavior of o-nitrophenyl benzyl ether is crucial for assessing its safety and sustainability. Studies have shown that this compound undergoes biodegradation under aerobic conditions, with microbial communities playing a key role in its transformation. These findings are particularly relevant for industries relying on this compound, as they underscore the importance of implementing eco-friendly practices to minimize environmental impact.

In conclusion, o-Nitrophenyl Benzyl Ether (CAS No. 4560-41-2) stands out as a vital compound with diverse applications across multiple disciplines. Its role as an intermediate in organic synthesis, coupled with recent advancements in its utilization and environmental impact assessment, positions it as a cornerstone for future innovations. As research continues to uncover new possibilities for this compound, its significance in both academic and industrial settings will undoubtedly grow.